N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide

• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: N-(2-ethylphenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C21H26N2O3S/c1-3-17-9-4-5-10-20(17)22-21(24)18-11-13-19(14-12-18)27(25,26)23-15-7-6-8-16(23)2/h4-5,9-14,16H,3,6-8,15H2,1-2H3,(H,22,24)
• InChI Key: WPBDHQJLRWBXTP-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3C

Description

N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide, also known as EPPB, is a chemical compound that has been widely used in scientific research. EPPB is a potent and selective inhibitor of the protein phosphatase 2A (PP2A), which is a key regulator of many cellular processes.

Mechanism of Action

N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide is a potent and selective inhibitor of the catalytic subunit of PP2A (PP2Ac). N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide binds to the PP2Ac active site and inhibits its phosphatase activity. This results in the accumulation of phosphorylated substrates and dysregulation of cellular processes that are regulated by PP2A (Sangodkar et al., 2016).
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been shown to have a wide range of biochemical and physiological effects. In cancer cells, N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been shown to inhibit cell growth and induce apoptosis. In neurodegenerative diseases, N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been shown to protect against neuronal cell death and improve cognitive function. In viral infections, N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been shown to inhibit viral replication and reduce viral load (Sangodkar et al., 2016).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide in lab experiments is its specificity for PP2A inhibition. N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been shown to be a potent and selective inhibitor of PP2A, and does not inhibit other phosphatases. This allows researchers to study the specific role of PP2A in various cellular processes. However, one of the limitations of using N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide is its toxicity. N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been shown to be toxic to cells at high concentrations, and care must be taken to use appropriate concentrations in lab experiments (Sangodkar et al., 2016).

Future Directions

There are many future directions for research on N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide. One area of research is the development of N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide derivatives with improved potency and selectivity for PP2A inhibition. Another area of research is the identification of specific substrates that are regulated by PP2A, and the role of these substrates in various cellular processes. Finally, the therapeutic potential of N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide in various diseases, including cancer, neurodegenerative diseases, and viral infections, should be further explored (Sangodkar et al., 2016).
Conclusion:
In conclusion, N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide is a potent and selective inhibitor of PP2A that has been widely used in scientific research. N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has a wide range of biochemical and physiological effects, and has been used to study the role of PP2A in various diseases. While N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has some limitations, its specificity for PP2A inhibition makes it a valuable tool for studying the specific role of PP2A in various cellular processes. Future research on N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide should focus on the development of new derivatives, identification of specific substrates, and therapeutic potential in various diseases.

Synthesis Methods

N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide can be synthesized through a multi-step process that involves the reaction of 2-ethylphenylamine with p-toluenesulfonyl chloride, followed by the reaction of the resulting sulfonyl chloride with 2-methylpiperidine. The final step involves the reaction of the resulting piperidine derivative with 4-fluorobenzoyl chloride. The synthesis of N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been described in detail in the literature (Wang et al., 2011).

Scientific Research Applications

N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been widely used in scientific research as a tool to study the role of PP2A in various cellular processes. PP2A is a serine/threonine phosphatase that regulates many cellular processes, including cell growth, differentiation, and apoptosis. N-(2-ethylphenyl)-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide has been shown to inhibit PP2A activity in vitro and in vivo, and has been used to study the role of PP2A in various diseases, including cancer, neurodegenerative diseases, and viral infections (Sangodkar et al., 2016).